Ethyl 5-bromo-1-(4-chlorophenyl)-1H-pyrazole-4-carboxylate

Specification

• CAS No.: 110821-40-4
• Molecular Formula: C12H10BrClN2O2
• Molecular Weight: 329.57 g/mol
• IUPAC Name: ethyl 5-bromo-1-(4-chlorophenyl)pyrazole-4-carboxylate
• Standard InChI: InChI=1S/C12H10BrClN2O2/c1-2-18-12(17)10-7-15-16(11(10)13)9-5-3-8(14)4-6-9/h3-7H,2H2,1H3
• Standard InChI Key: BWALRXGXGVEXDX-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(N(N=C1)C2=CC=C(C=C2)Cl)Br
• Canonical SMILES: CCOC(=O)C1=C(N(N=C1)C2=CC=C(C=C2)Cl)Br

Introduction

Chemical Identification and Structure

Ethyl 5-bromo-1-(4-chlorophenyl)-1H-pyrazole-4-carboxylate belongs to the pyrazole class of heterocyclic compounds. The structure features a five-membered pyrazole ring with nitrogen atoms at positions 1 and 2. The compound is characterized by several key structural elements: a bromine atom at position 5 of the pyrazole ring, a 4-chlorophenyl group attached to nitrogen at position 1, and an ethyl carboxylate group at position 4 of the pyrazole ring.

Chemical Identifiers

The compound is known by several alternative names, which helps in its identification across different chemical databases and literature.

Identifier Type	Details
Common Name	Ethyl 5-bromo-1-(4-chlorophenyl)-1H-pyrazole-4-carboxylate
Alternative Names	5-BROMO-1-(4-CHLOROPHENYL)-1H-PYRAZOLE-4-CARBOXYLIC ACID ETHYL ESTER; 1H-Pyrazole-4-carboxylic acid,5-bromo-1-(4-chlorophenyl)-,ethyl ester
CAS Number	110821-40-4

Molecular Characteristics

The molecular structure of the compound determines its physical and chemical behaviors, which are crucial for understanding its applications and safety profile.

Property	Value
Molecular Formula	C₁₂H₁₀BrClN₂O₂
Structural Features	Pyrazole ring, bromine substituent, 4-chlorophenyl group, ethyl carboxylate group
Bond Types	Aromatic, single, double, and coordinate bonds

Physical and Chemical Properties

The physical and chemical properties of Ethyl 5-bromo-1-(4-chlorophenyl)-1H-pyrazole-4-carboxylate influence its behavior in various environments and determine its suitability for different applications.

First-Aid Measures

Proper first-aid procedures are critical in case of accidental exposure to chemical compounds.

Inhalation Exposure

If a person inhales the compound, they should be moved to fresh air immediately. If breathing is difficult, oxygen should be administered. In cases where breathing has stopped, artificial respiration should be performed.

Applications and Uses

Ethyl 5-bromo-1-(4-chlorophenyl)-1H-pyrazole-4-carboxylate has specific applications in research and industry.

Research Applications

The primary identified use for this compound is in industrial and scientific research. As a pyrazole derivative, it likely serves as:

• A building block for synthesizing more complex molecules

• An intermediate in organic synthesis pathways

• A subject for structure-activity relationship studies

Field	Potential Applications
Medicinal Chemistry	Precursor for pharmaceutical compounds
Agricultural Science	Development of agrochemicals including fungicides or insecticides
Materials Science	Synthesis of specialty polymers or materials with specific properties

Regulatory Status

Understanding the regulatory status of chemicals is important for compliance with safety standards and legal requirements.

Research Gaps and Future Directions

Current Knowledge Gaps

Several knowledge gaps exist regarding this compound:

• Comprehensive toxicological profile

• Environmental fate and behavior

• Detailed physical properties

• Spectrum of biological activities

Research Opportunities

These knowledge gaps present opportunities for further research:

• Toxicity studies to establish safety parameters

• Structure-activity relationship studies

• Investigation of potential applications in various fields

• Development of improved synthesis methods